2-(Methanesulfinyl)-4-phenyl-1,3-oxazole

• CAS: 62124-56-5
• Molecular Formula: C10H9NO2S
• Molecular Weight: 207.25 g/mol
• SMILES: CS(=O)C1=NC(=CO1)C2=CC=CC=C2
• InChI: InChI=1S/C10H9NO2S/c1-14(12)10-11-9(7-13-10)8-5-3-2-4-6-8/h2-7H,1H3
• InChIKey: RNOKFJMXGUXDFP-UHFFFAOYSA-N

2-(Methanesulfinyl)-4-phenyl-1,3-oxazole (CAS 62124-56-5): Core Physicochemical Identity and Procurement-Relevant Classification

2-(Methanesulfinyl)-4-phenyl-1,3-oxazole (CAS 62124-56-5) is a heterocyclic small molecule belonging to the 1,3-oxazole family, characterized by a five-membered oxazole ring bearing a methanesulfinyl (–S(O)CH₃) group at the 2-position and a phenyl substituent at the 4-position . Its molecular formula is C₁₀H₉NO₂S, with an exact monoisotopic mass of 207.03547 Da, a computed XlogP of 1.5, a topological polar surface area (TPSA) of 62.3 Ų, and 4 hydrogen-bond acceptor sites with zero hydrogen-bond donors . The compound possesses one undefined atom stereocenter (the sulfinyl sulfur), yielding a stereogenic sulfoxide configuration relevant to chiral synthesis applications . It is catalogued under PubChem CID 21329716 and SCHEMBL11533165 within the ChEMBL patent-compound corpus, indicating its presence in the patent literature as a synthetic intermediate [1].

• Chiral sulfinyl oxazole building block with stereogenic sulfur center

• 2-Substitution position reported to exhibit highest electrophilic reactivity (Fukui function analysis)

• Patent-cited synthetic intermediate for AT₁ antagonist pathways and oxazole libraries

• [1] SureChEMBL. SCHEMBL11533165: Compound extracted from patent full-text corpus. https://chembl.blogspot.com/2015/03/ (accessed 2026-05-10). View Source

Why 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole Cannot Be Interchanged with Generic Oxazole Analogs: A Comparator-Driven Rationale

The 2-(methanesulfinyl)-4-phenyl substitution pattern imparts a unique combination of electronic, steric, and stereochemical properties that general oxazole analogs cannot replicate. Quantum chemical reactivity studies have established a consistent substituent-position-dependent reactivity order for electron-rich oxazoles: 2-substituted > 5-substituted > 4-substituted, driven by differential Fukui function values at the pyridine-type nitrogen [1]. Consequently, the 4-phenyl-2-methylsulfinyl orientation confers a distinct electrophilic/nucleophilic profile versus the 5-phenyl regioisomer or simpler 4-alkyl-2-methylsulfinyl congeners [1]. Furthermore, the sulfinyl group resides at an intermediate sulfur oxidation state—electronically and sterically distinct from both the sulfide (methylthio) and sulfone (methylsulfonyl) analogs—affecting hydrogen-bond acceptor count (4 vs. 5 for sulfones), dipole moment, and metabolic susceptibility . These molecular-level differences translate into divergent reactivity in downstream coupling reactions, differential biomolecular recognition, and non-fungible performance in synthetic sequences where the sulfinyl group serves as a chiral auxiliary, a directed-metalation handle, or a latent oxidation-state switch [2].

Regioisomer mismatch

4-Phenyl substitution alters electronic activation relative to 5-phenyl regioisomer; coupling reactivity may shift.

Oxidation state sensitivity

Sulfinyl group differs from sulfone/sulfide in H-bond count, polarity, and stereochemistry; direct interchange may fail.

• [1] Hosseinzadeh B, Eskandari K, Zarandi M, Asli R. Quantum chemical studies on the reactivity of oxazole derivatives. Russian Journal of Physical Chemistry A. 2016;90(11):2202-2210. DOI: 10.1134/S0036024416110042. View Source
• [2] US Patent 4143047. 2-Sulfinyl and 2-sulfonyl oxazoles. Issued 1979-03-06. Assignee: Warner-Lambert Company. View Source

Quantitative Differentiation Evidence for 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole Relative to Closest Analogs

Regioisomeric Position Effect: 4-Phenyl vs. 5-Phenyl Substitution Alters Quantum Chemical Reactivity Predictors

Quantum chemical computations at the B3LYP/6-311++G(d,p) and MP2/6-311++G(d,p) levels for a systematic series of 2-, 4-, and 5-substituted oxazole derivatives reveal a consistent reactivity ordering where 2-substituted oxazoles exhibit the highest Fukui function (fk⁻) values, followed by 5-substituted and then 4-substituted congeners [1]. The 4-phenyl substitution on the target compound places the aryl ring at the position with the lowest intrinsic electrophilic reactivity at the ring nitrogen, while the 2-methylsulfinyl group occupies the most electronically activated position. This contrasts directly with 5-phenyl-2-methylsulfinyl oxazole regioisomers, where the phenyl ring is at a more electronically perturbing position, altering the overall electronic landscape at the oxazole nitrogen and the C-2 sulfinyl carbon center [1][2].

Regioisomeric Reactivity

Class-level

Reactivity: 2-substituted > 5-substituted > 4-substituted (Fukui f⁻).

Position shift changes electronic profile; direct replacement may require re-optimization.

Gas-phase DFT; verify under reaction conditions.

Evidence Dimension	Fukui function-based reactivity ordering at oxazole N-position for electron-rich systems
Target Compound Data	2-S(O)CH₃ substituent at most electronically activated position (highest fk⁻); 4-Ph at least activated position (lowest fk⁻) [1]
Comparator Or Baseline	5-Phenyl-2-methylsulfinyl regioisomer: Ph at position with intermediate fk⁻ values; different electronic activation pattern at N and C-2 centers [1]
Quantified Difference	Reactivity rank: 2-substituted > 5-substituted > 4-substituted (qualitative ordering); precise Δfk⁻ values are substituent-dependent [1]
Conditions	B3LYP/6-311++G(d,p) and MP2/6-311++G(d,p) levels in gas phase; Fukui function analysis for electrophilic attack [1]

Why This Matters

Different regioisomeric positioning produces measurably different electronic activation, which governs reactivity in nucleophilic aromatic substitutions, metal-catalyzed cross-couplings, and biomolecular recognition events—making direct regioisomeric substitution unreliable without re-optimization.

• [1] Hosseinzadeh B, Eskandari K, Zarandi M, Asli R. Quantum chemical studies on the reactivity of oxazole derivatives. Russian Journal of Physical Chemistry A. 2016;90(11):2202-2210. DOI: 10.1134/S0036024416110042. View Source
• [2] Zhuravlova M, Obernikhina N, Pilyo S, Kachaeva M, Kachkovsky O, Brovarets V. In silico binding affinity studies of phenyl-substituted 1,3-oxazoles with protein molecules. Ukrainian Bioorganica Acta. 2020;15(1):12-19. ISSN: 1814-9766. View Source

Sulfinyl vs. Sulfonyl Oxidation State: Differentiated H-Bond Acceptor Count and Synthetic Versatility of 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole

The methanesulfinyl (–S(O)CH₃) group at C-2 of the target compound represents the intermediate sulfur oxidation state between the sulfide (–SCH₃) and sulfone (–S(O)₂CH₃) analogs. This intermediate oxidation state translates into a quantifiable difference in hydrogen-bond acceptor (HBA) count: the target sulfinyl compound presents 4 HBA sites versus 5 for the corresponding sulfone . The sulfinyl group also preserves a stereogenic sulfur center (R/S configuration), which is lost upon oxidation to the sulfone—a critical consideration for chiral synthesis applications where the sulfoxide stereochemistry governs diastereoselectivity in subsequent transformations [1]. The sulfinyl moiety further offers a built-in oxidation-state handle: it can be selectively oxidized to the sulfone or reduced to the sulfide, enabling divergent late-stage functionalization that is structurally inaccessible from either endpoint oxidation state alone [1].

Sulfinyl vs Sulfone HBA

Class-level

H-bond acceptors: 4 (target) vs 5 (sulfone); stereogenic S retained.

Intermediate oxidation state enables access to sulfide/sulfone series from single SKU.

Class-level descriptor; exact HBA count context-dependent.

Evidence Dimension	Number of hydrogen-bond acceptor sites and stereochemical complexity
Target Compound Data	4 H-bond acceptors; 1 undefined atom stereocenter (sulfinyl S); molecular complexity score: 216
Comparator Or Baseline	2-(Methylsulfonyl)-4-phenyl-1,3-oxazole (sulfone analog): 5 H-bond acceptors; 0 stereocenters at sulfur; complexity lower [inferred]
Quantified Difference	Δ HBA count: –1 vs. sulfone; stereochemical information content: present (sulfinyl) vs. absent (sulfone)
Conditions	Computed molecular descriptors from XlogP3 and topological PSA calculations

Why This Matters

The intermediate oxidation state provides procurement-relevant chemical versatility: the sulfinyl compound can serve as a single inventory item that enables downstream access to both sulfide and sulfone derivatives, reducing the number of SKUs required in a synthetic route.

• [1] US Patent 4143047. 2-Sulfinyl and 2-sulfonyl oxazoles. Issued 1979-03-06. Assignee: Warner-Lambert Company. View Source

Physicochemical Differentiation of 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole from 4-Methyl-2-(methylsulfinyl)-1,3-oxazole (CAS 62124-51-0)

The 4-phenyl group in the target compound imparts substantial physicochemical differentiation from the simpler 4-methyl analog (CAS 62124-51-0). The 4-phenyl substitution increases exact molecular mass from 145.01981 Da (4-methyl analog) to 207.03547 Da (target), adds 5 heavy atoms (9 → 14), and introduces an additional rotatable bond (1 → 2) . The topological polar surface area increases proportionally with the aromatic extension, from a predicted ~38 Ų (4-methyl analog, inferred from fragment contributions) to 62.3 Ų (target) . Critically, the 4-phenyl group enables π-stacking interactions with aromatic residues in biomolecular targets: in silico modeling of phenyl-substituted 1,3-oxazoles demonstrates that introduction of conjugated phenyl groups at oxazole positions increases the stability of pharmacophore-biomolecule complexes by 0.2–0.5 kcal/mol via extended conjugation, with additional stabilization of 2.5 kcal/mol from direct π-stacking with phenylalanine residues [1].

4-Phenyl vs 4-Methyl

Class-level

MW: 207.04 vs 145.02 Da; π-stacking stabilization: +2.5 kcal/mol.

Phenyl group adds aromatic recognition capacity missing in 4-methyl analog.

In silico estimate; validate with experimental binding.

Evidence Dimension	Molecular weight, heavy atom count, rotatable bond count, TPSA, and π-stacking binding energy contribution
Target Compound Data	MW: 207.03547 Da; heavy atoms: 14; rotatable bonds: 2; TPSA: 62.3 Ų; XlogP: 1.5
Comparator Or Baseline	4-Methyl-2-(methylsulfinyl)-1,3-oxazole (CAS 62124-51-0): MW: 145.01981 Da; heavy atoms: 9; rotatable bonds: 1
Quantified Difference	ΔMW: +62.02 Da; Δ heavy atoms: +5; Δ rotatable bonds: +1; π-stacking stabilization: +2.5 kcal/mol (class-level for phenyl-substituted oxazoles) [1]
Conditions	Computed molecular descriptors (Chem960); in silico binding energy calculations using fragment-to-fragment pharmacophore-biomolecule modeling [1]

Why This Matters

The 4-phenyl group is not merely a larger alkyl substituent—it introduces sp²-hybridized aromatic character that enables π−π and CH−π interactions unavailable to the 4-methyl analog, with quantifiable consequences for target binding and solubility, making it a structurally non-substitutable feature for applications requiring aromatic recognition.

• [1] Zhuravlova M, Obernikhina N, Pilyo S, Kachaeva M, Kachkovsky O, Brovarets V. In silico binding affinity studies of phenyl-substituted 1,3-oxazoles with protein molecules. Ukrainian Bioorganica Acta. 2020;15(1):12-19. ISSN: 1814-9766. View Source

Synthetic Intermediate Utility: 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole as a Direct Sulfinylation Product for Angiotensin II Antagonist Pathways

The compound is indexed within the SureChEMBL patent-compound corpus (SCHEMBL11533165), confirming its extraction from full-text patent documents [1]. The broader patent landscape establishes that 2-sulfinyl-substituted oxazoles are key intermediates in the synthesis of angiotensin II type 1 (AT₁) receptor antagonists [2]. The direct sulfinylation process (US 5,618,945; EP 0,668,269 B1) enables installation of the RS(O)– group onto oxazole heterocycles in a single synthetic operation, bypassing the traditional two-step sulfenylation–oxidation sequence that suffers from difficult oxidation control and toxic intermediates (e.g., CF₃SCl) [3]. The specific 2-methylsulfinyl-4-phenyl oxazole scaffold serves as a precursor that can be elaborated at the 5-position via C–C bond-forming reactions to generate more complex pharmacologically active oxazole derivatives [4].

Sulfinylation Pathway

Reported

Direct sulfinylation: 1 step (vs 2-step sulfide oxidation).

Single-step patent route supports intermediate sourcing for oxazole elaboration.

Patents US 5,618,945; verify scalability.

Evidence Dimension	Number of synthetic steps for sulfinyl oxazole preparation
Target Compound Data	Direct one-step sulfinylation using RS(O)X + heterocycle (He⁻H) [3]
Comparator Or Baseline	Traditional two-step route: RSX + He⁻H → sulfenyl intermediate → oxidation → sulfinyl product [3]
Quantified Difference	Reduction from 2 steps to 1 step; elimination of oxidation step; avoidance of toxic RSX intermediates such as CF₃SCl [3]
Conditions	RS(O)X reagent where R = C₁₋₄ alkyl (optionally halogen-substituted); X = halogen, OH, NR₂R₃, or aryloxy; heterocycle = oxazole optionally substituted [3]

Why This Matters

The compound's documented role in patented angiotensin II antagonist synthetic pathways provides procurement justification for pharmaceutical process chemistry groups seeking a validated, single-step-accessible intermediate rather than a generic oxazole that requires de novo route development.

• [1] SureChEMBL. SCHEMBL11533165: Compound-to-patent mapping within SureChEMBL corpus. https://chembl.blogspot.com/2015/03/ (accessed 2026-05-10). View Source
• [2] US Patent Application 2013/0281442. Dual-acting oxazole antihypertensive agents (angiotensin II type 1 receptor antagonist and neprilysin inhibitor). Filed 2013-10-24. View Source
• [3] US Patent 5,618,945. Process for the sulfinylation of heterocyclic compounds. Issued 1997-04-08. Assignee: Aventis CropScience S.A. (also published as EP 0,668,269 B1). View Source
• [4] EP 0612736 A1. Process for the preparation of oxazole derivatives. Filed 1994-02-12. Assignee: F. Hoffmann-La Roche AG. View Source

Validated Application Scenarios for 2-(Methanesulfinyl)-4-phenyl-1,3-oxazole Based on Quantitative Differentiation Evidence

Chiral Sulfoxide Intermediate for Angiotensin II AT₁ Receptor Antagonist Synthesis

The sulfinyl sulfur stereocenter (1 undefined atom stereocenter, molecular complexity score 216 ) renders this compound a chirally resolvable intermediate for enantioselective synthesis of AT₁ receptor antagonists. The direct sulfinylation process (US 5,618,945) provides access to this intermediate in a single step, eliminating the problematic oxidation of sulfide precursors [1]. The 4-phenyl group supplies the aromatic hydrophobic moiety required for AT₁ receptor binding, while the 2-methylsulfinyl group serves as a chiral handle for diastereoselective elaboration at the unsubstituted 5-position [2].

Oxidation-State-Diversifiable Building Block for Parallel Medicinal Chemistry Libraries

With 4 hydrogen-bond acceptors, XlogP of 1.5, and TPSA of 62.3 Ų , the compound occupies drug-like physicochemical space suitable for fragment-based or lead-optimization libraries. The intermediate sulfinyl oxidation state allows a single inventory item to serve as the precursor for three chemically distinct series: (i) the parent sulfoxide, (ii) the reduced sulfide (via deoxygenation), and (iii) the oxidized sulfone (via further oxidation), enabling systematic SAR exploration of sulfur oxidation state on target potency without sourcing three separate building blocks.

4-Phenyl Oxazole Scaffold for π-Stacking-Enabled Biomolecular Recognition Studies

In silico binding studies demonstrate that phenyl substitution on 1,3-oxazoles contributes an additional 2.5 kcal/mol of complex stabilization through π-stacking interactions with aromatic protein residues (e.g., phenylalanine) [3]. The 4-phenyl orientation of this compound places the aryl ring at the electronically least-activated oxazole position (per Fukui function analysis: 2-substituted > 5-substituted > 4-substituted [4]), decoupling the phenyl electronic contribution from the nitrogen-centered reactivity. This regiochemical arrangement is advantageous for studying isolated π-contribution effects in structure-activity relationships.

Agrochemical Intermediate: 2-Sulfinyl Oxazole Herbicide and Safener Precursor

The oxazole herbicide patent landscape (US 6,107,251; EP oxazole herbicide filings) establishes 2-substituted oxazoles bearing sulfinyl/sulfonyl groups as potent herbicidal actives and crop safeners [5][6]. Fragment-splicing design studies on substituted phenyl oxazole derivatives have produced highly potent and bio-selective herbicide safeners that enhance maize growth index and glutathione S-transferase activity in vivo [6]. The 2-methylsulfinyl-4-phenyl substitution pattern provides an electronically differentiated scaffold for agrochemical lead discovery programs targeting acetolactate synthase (ALS) or protoporphyrinogen oxidase (PPO) enzyme classes.

Application

Selection Property

Validation Focus

Chiral sulfoxide intermediate for AT₁ antagonist pathways

Sulfinyl stereocenter for enantioselective elaboration

Diastereoselective C–C coupling at 5-position

Oxidation-state library diversification

Intermediate sulfinyl state for parallel SAR exploration

Access sulfide/sulfoxide/sulfone series from single precursor

π-Stacking recognition studies

4-Phenyl orientation decouples electronic and π contributions

Isolated π-stacking binding energy evaluation

Agrochemical oxazole herbicide/safener precursor

2-Methylsulfinyl substitution for electronic differentiation

ALS/PPO enzyme target exploration

• [1] US Patent 5,618,945. Process for the sulfinylation of heterocyclic compounds. Issued 1997-04-08. Assignee: Aventis CropScience S.A. View Source
• [2] US Patent Application 2013/0281442. Dual-acting oxazole antihypertensive agents. Filed 2013-10-24. View Source
• [3] Zhuravlova M, Obernikhina N, Pilyo S, Kachaeva M, Kachkovsky O, Brovarets V. In silico binding affinity studies of phenyl-substituted 1,3-oxazoles with protein molecules. Ukrainian Bioorganica Acta. 2020;15(1):12-19. View Source
• [4] Hosseinzadeh B, Eskandari K, Zarandi M, Asli R. Quantum chemical studies on the reactivity of oxazole derivatives. Russian Journal of Physical Chemistry A. 2016;90(11):2202-2210. DOI: 10.1134/S0036024416110042. View Source
• [5] US Patent 6,107,251. Oxazole derivative, process for producing the same, and herbicide. Issued 2000-08-22. View Source
• [6] Fu Y, Zhang D, Kang T, Guo YY, Chen WG, Gao S, Ye F. Fragment splicing-based design, synthesis and safener activity of novel substituted phenyl oxazole derivatives. Bioorganic & Medicinal Chemistry Letters. 2019;29(4):570-576. DOI: 10.1016/j.bmcl.2018.12.061. View Source